2-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C17H16N4O3/c22-16-12-5-1-2-6-13(12)17(23)21(16)9-7-14-19-15(20-24-14)11-4-3-8-18-10-11/h1-4,8,10,12-13H,5-7,9H2
• InChI Key: RJBARRYICARBIZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)CCC3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

The compound “2-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione” is a complex organic molecule. It contains a pyridine ring and an oxadiazole ring, both of which are common motifs in pharmaceutical compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using single crystal X-ray diffraction method. This method revealed intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the molecular weight, crystal system, space group, temperature, radiation wavelength, unit cell parameters, and other crystallographic data were provided for a similar compound.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have been found to have various biological activities. For example, some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields including medicine, materials science, and more.